Cas no 870223-96-4 (AMG-Tie 2-1)

Amg-tie2-1 is an inhibitor of intimal endothelial cell kinase 2 (Tie2) with an IC50 of 1 nm Amg-tie2-1 is a VEGFR2 inhibitor with an IC50 of 3 nm

AMG-Tie 2-1 structure

Product Name:AMG-Tie 2-1

CAS No:870223-96-4

Molecular Formula:C₂₅H₂₀F₃N₅O₂

Molecular Weight:479.453815460205

MDL:MFCD16038641

CID:69154

PubChem ID:16108977

AMG-Tie 2-1 Properties

Names and Identifiers

- 4-Methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]benzamide
- 4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide
- AMG-TIE2
- AMG-Tie2-1
- AMG-Tie 2-1
- 4-Methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]benzamide (ACI)
- pyridylpyrimidine ether 4
- NCGC00263199-02
- HMS3244D13
- HMS3244C14
- 4-methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]-benzamide
- J-515730
- DTXSID20582974
- BCP9000290
- BDBM14948
- AS-16183
- 4-methyl-3-[3-[2-(methylamino)pyrimidin-4-yl]pyridin-2-yl]oxy-N-[3-(trifluoromethyl)phenyl]benzamide
- 870223-96-4
- SCHEMBL1264498
- BCP01978
- HY-13023
- CS-0003158
- AMG-Tie2-1?
- AKOS027420933
- 4-methyl-3-({3-[2-(methylamino)pyrimidin-4-yl]pyridin-2-yl}oxy)-N-[3-(trifluoromethyl)phenyl]benzamide
- NCGC00263199-01
- ZVIWALRWYYSHSU-UHFFFAOYSA-N
- BCPP000406
- pyridinyl pyrimidine 15
- NCGC00263199-03
- 4-methyl-3-(3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yloxy)-N-(3-(trifluoromethyl)phenyl)benzamide
- CHEMBL218632
- HMS3244C13
- GLXC-10394
- MDL： MFCD16038641
- InChIKey： ZVIWALRWYYSHSU-UHFFFAOYSA-N
- Inchi： 1S/C25H20F3N5O2/c1-15-8-9-16(22(34)32-18-6-3-5-17(14-18)25(26,27)28)13-21(15)35-23-19(7-4-11-30-23)20-10-12-31-24(29-2)33-20/h3-14H,1-2H3,(H,32,34)(H,29,31,33)
- SMILES： O=C(C1C=C(OC2C(C3C=CN=C(NC)N=3)=CC=CN=2)C(C)=CC=1)NC1C=C(C(F)(F)F)C=CC=1

Computed Properties

Exact Mass: 479.157
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 479.157
Heavy Atom Count: 35
Complexity: 697
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.1
Topological Polar Surface Area: 89A^2

Experimental Properties

Density: 1.357

AMG-Tie 2-1 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GSBA-1mg	4-Methyl-3-[[3-[2-(methylamino)-4-pyrimidinyl]-2-pyridinyl]oxy]-N-[3-(trifluoromethyl)phenyl]benzamide	870223-96-4	≥98%	1mg	$85.00	2024-04-21
A2B Chem LLC	AH82390-1mg	4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide	870223-96-4	≥98%	1mg	$40.00	2024-04-19
Ambeed	A591967-100mg	4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide	870223-96-4	99%	100mg	$4437.0
DC Chemicals	DC8503-100 mg	AMG-Tie2-1	870223-96-4	>98%	100mg	$800.0	2022-03-01
eNovation Chemicals LLC	D551945-10mg	AMG-Tie2	870223-96-4	98%	10mg	$250	2022-09-05
Matrix Scientific	132638-5g	4-Methyl-3-((3-(2-(methylamino)pyrimidin-4-yl)pyridin-2-yl)oxy)-N-(3-(trifluoromethyl)phenyl)benzamide, 97%	870223-96-4	97%	5g	$4860.00	2023-09-07
MedChemExpress	HY-13023-1mg	AMG-Tie2-1	870223-96-4		1mg	￥927
TRC	A104540-5mg	AMG-Tie 2-1	870223-96-4		5mg	$ 201.00	2023-04-19

AMG-Tie 2-1 Synthesis

Synthetic Circuit 1

926277-89-6

870223-96-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 h, 80 °C

Reference

Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor

Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

Synthetic Circuit 2

586-30-1

870221-22-0

870223-96-4

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ; 16 h, rt → 130 °C; cooled
1.2 Reagents: Trifluoroacetic acid ; pH 7
2.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 h, 80 °C

Reference

Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor

Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

Synthetic Circuit 3

166196-84-5

21770-81-0

870223-96-4

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 30 min
1.2 23 h, 50 °C; cooled
2.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ; 16 h, rt → 130 °C; cooled
2.2 Reagents: Trifluoroacetic acid ; pH 7
3.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 h, 80 °C

Reference

Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor

Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626

Synthetic Circuit 4

4637-24-5

55676-21-6

870223-96-4

Reaction Conditions

1.1 Solvents: Dimethylformamide dimethyl acetal ; 1.5 h, 85 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol ; 30 min
2.2 23 h, 50 °C; cooled
3.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ; 16 h, rt → 130 °C; cooled
3.2 Reagents: Trifluoroacetic acid ; pH 7
4.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 h, 80 °C

Reference

Evolution of a Highly Selective and Potent 2-(Pyridin-2-yl)-1,3,5-triazine Tie-2 Kinase Inhibitor

Hodous, Brian L.; et al, Journal of Medicinal Chemistry, 2007, 50(4), 611-626